Cas no 1956-85-0 (Acetamide,N-[3-(trifluoromethoxy)phenyl]-)

Acetamide,N-[3-(trifluoromethoxy)phenyl]- structure
1956-85-0 structure
Product Name:Acetamide,N-[3-(trifluoromethoxy)phenyl]-
CAS No:1956-85-0
MF:C9H8F3NO2
MW:219.160532951355
MDL:MFCD07579066
CID:118239
PubChem ID:52191661
Update Time:2025-04-18

Acetamide,N-[3-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[3-(trifluoromethoxy)phenyl]-
    • N-[3-(trifluoromethoxy)phenyl]acetamide
    • N1-[3-(Trifluoromethoxy)phenyl]acetamide
    • SY038719
    • 1956-85-0
    • 3'-(Trifluoromethoxy)acetanilide
    • CS-0191551
    • A919595
    • AC5139
    • DTXSID10680458
    • N-(3-(Trifluoromethoxy)phenyl)acetamide
    • BBLYNDRZXOWCNV-UHFFFAOYSA-N
    • MFCD07579066
    • AKOS008486656
    • SCHEMBL13170081
    • 3 inverted exclamation mark -(Trifluoromethoxy)acetanilide
    • 3-(TRIFLUOROMETHOXY)ACETANILIDE
    • MDL: MFCD07579066
    • Inchi: 1S/C9H8F3NO2/c1-6(14)13-7-3-2-4-8(5-7)15-9(10,11)12/h2-5H,1H3,(H,13,14)
    • InChI Key: BBLYNDRZXOWCNV-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)NC(C)=O)(F)F

Computed Properties

  • Exact Mass: 219.05074
  • Monoisotopic Mass: 219.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

Acetamide,N-[3-(trifluoromethoxy)phenyl]- Pricemore >>

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